Cas no 2680901-01-1 (benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate)

• Product Name: benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate
• CAS No: 2680901-01-1
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5636912
• PubChem ID: 165938324
• Update Time: 2025-07-15

benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680901-01-1
• EN300-28291322
• benzyl N-{[1-(hydroxymethyl)-6-oxaspiro[2.5]octan-1-yl]methyl}carbamate
• benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate

• Inchi： 1S/C17H23NO4/c19-13-17(11-16(17)6-8-21-9-7-16)12-18-15(20)22-10-14-4-2-1-3-5-14/h1-5,19H,6-13H2,(H,18,20)
• InChI Key： AJFOCMZARMPYSX-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC2(CO)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate

Research Briefing on Benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate (CAS: 2680901-01-1)

Benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate (CAS: 2680901-01-1) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, structural elucidation, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

The synthesis of benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate involves a multi-step process that includes the formation of the spirocyclic core followed by functionalization with the carbamate group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have also explored its stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition suggests that benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate could serve as a lead compound for the development of new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's potential in drug delivery systems. Its unique spirocyclic structure and functional groups make it an attractive candidate for conjugation with other therapeutic agents, thereby enhancing their solubility and bioavailability. Recent in vitro studies have shown that the compound can effectively cross cell membranes, making it a promising carrier for targeted drug delivery, particularly in cancer therapy.

Despite these promising findings, challenges remain in the development of benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate for clinical use. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the synthesis route and conducting in vivo experiments to evaluate its pharmacokinetics and pharmacodynamics.

In conclusion, benzyl N-{1-(hydroxymethyl)-6-oxaspiro2.5octan-1-ylmethyl}carbamate (CAS: 2680901-01-1) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. Future studies should aim to elucidate its full therapeutic potential and address the challenges associated with its clinical translation.